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Compound of Interest

Compound Name: 3,5-Dimethyl-2-cyclohexen-1-one

Cat. No.: B073173

Comprehensive Safety Protocol: Handling 3,5-
Dimethyl-2-cyclohexen-1-one

This document provides essential safety, handling, and disposal protocols for 3,5-Dimethyl-2-
cyclohexen-1-one (CAS No: 1123-09-7)[1]. It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory operations. The following procedures are
based on established safety data and should be implemented in conjunction with a site-specific
risk assessment.

*Hazard Summary

3,5-Dimethyl-2-cyclohexen-1-one is a combustible liquid that poses multiple health risks.[2] It
is crucial to understand its hazard profile before handling.
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Hazard Class GHS Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid[2]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[3]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 ]
skin[3]
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled[3]

Skin Corrosion/Irritation

H315: Causes skin irritation[2]

Category 2
[3]

Serious Eye Damage/Irritation

H318/H319: Causes serious
Category 1/ 2A o
eye damage/irritation[2][3]

Specific Target Organ Toxicity

H335: May cause respiratory
Category 3 o
irritation[2]

Personal Protective Equipment (PPE)

Selection of appropriate PPE is critical to minimize exposure. The following equipment is

mandatory when handling 3,5-Dimethyl-2-cyclohexen-1-one.
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Protection Type

Required Equipment

Specifications & Remarks

Eye & Face Protection

Chemical safety goggles and
face shield

Must be worn to protect
against splashes, as the
chemical can cause serious

eye damage.[3][4]

Skin Protection

Chemical-resistant gloves

While specific breakthrough
time data for this chemical is
not readily available, select
gloves resistant to ketones and
organic solvents. Always
inspect gloves for degradation
or punctures before use.
Remove and replace gloves
immediately if splash exposure

occurs.[5]

Hand Protection

Lab coat or chemical-resistant

apron

Wear appropriate protective
clothing to prevent skin
contact.[3][6] Contaminated
clothing must be removed
immediately and washed

before reuse.[4]

Respiratory Protection

NIOSH/MSHA-approved

respirator

Use is required in case of
inadequate ventilation or for
spill cleanup.[6] A respirator
with a Type ABEK (EN 14387)
filter is recommended to
protect against organic and
inorganic vapors and acid

gases.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is essential for safety.
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Preparation and Engineering Controls
o Ventilation: Always handle this chemical in a well-ventilated area, preferably inside a certified

chemical fume hood.[3][4][6]

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot
surfaces.[3][6] Use only non-sparking tools and explosion-proof electrical equipment.[3]

 Static Discharge: Ground and bond containers and receiving equipment to prevent the
buildup of electrostatic charge.[3][6]

o Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible
and operational.[7]

Chemical Handling Procedure

e Don PPE: Put on all required PPE as specified in the table above before opening the
container.

e Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[3]
[4] Avoid inhaling any vapors or mists.[3]

o Container Management: Keep the container tightly closed when not in use.[4][6] Store in a
cool, dry, and well-ventilated place away from incompatible materials like strong oxidizing
agents.[4][6]

Post-Handling and Decontamination

e Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.
[3][6] Do not eat, drink, or smoke in the laboratory area.[3]

» Work Area: Decontaminate the work surface upon completion of the task.
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Phase 1: Preparation

1. Risk Assessment
(Review SDS & SOP)

2. Engineering Controls
(Fume Hood, Grounding)

3. Don Correct PPE
(Gloves, Goggles, Respirator)

Phase 2:

4. Chemical Handling
(Avoid Contact, Use Non-Sparking Tools)

fPhase 3: Conclusion

5a. Waste Disposal 5b. Decontamination
(Segregate into Hazardous Waste) (Clean Area, Wash Hands)

Procedure Complete

Click to download full resolution via product page
Caption: Workflow for Safely Handling 3,5-Dimethyl-2-cyclohexen-1-one.
Emergency and Disposal Plans

First Aid Measures

Immediate action is required in the event of exposure.
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Exposure Route First Aid Protocol

Move the person to fresh air immediately. If
Inhalation breathing is difficult, give oxygen. Seek

immediate medical attention.[4][6]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes.[4] Seek

immediate medical attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[4][6] Seek

immediate medical attention.[6]

Do NOT induce vomiting.[4] If the person is
Ingestion conscious and alert, rinse their mouth with

water.[4] Seek immediate medical attention.[6]

Spill and Disposal Protocol

e Spill Response:
o Evacuate personnel from the immediate area and ensure adequate ventilation.
o Remove all sources of ignition.[6]
o Wearing full PPE, including respiratory protection, contain the spill.

o Soak up the spill with an inert absorbent material such as sand, silica gel, or universal
binder.[6]

o Collect the absorbent material and spilled chemical into a suitable, closed, and properly
labeled container for disposal.[6]

o Waste Disposal:

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB6447438_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111240100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Dispose of waste contents and containers at an approved waste disposal plant.[6]

o This material is considered hazardous waste. Do not allow it to enter drains or waterways.

[6]

o All disposal practices must be in accordance with local, regional, and national regulations.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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